Cas no 898760-48-0 (3-(3-Bromophenyl)-2'-fluoropropiophenone)
3-(3-Bromophenyl)-2'-fluoropropiophenone Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-bromophenyl)-2'-fluoropropiophenone
- 3-(3-bromophenyl)-1-(2-fluorophenyl)propan-1-one
- 3-(3-Bromophenyl)-2'-fluoropropiophenone
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- Inchi: 1S/C15H12BrFO/c16-12-5-3-4-11(10-12)8-9-15(18)13-6-1-2-7-14(13)17/h1-7,10H,8-9H2
- InChI Key: XBIZMMGVWCUHGU-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)CCC(C1C=CC=CC=1F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 282
- Topological Polar Surface Area: 17.1
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 406.4±30.0 °C at 760 mmHg
- Flash Point: 199.6±24.6 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
3-(3-Bromophenyl)-2'-fluoropropiophenone Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(3-Bromophenyl)-2'-fluoropropiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206072-1g |
3-(3-bromophenyl)-2'-fluoropropiophenone |
898760-48-0 | 97% | 1g |
£540.00 | 2022-02-28 | |
| Fluorochem | 206072-2g |
3-(3-bromophenyl)-2'-fluoropropiophenone |
898760-48-0 | 97% | 2g |
£1013.00 | 2022-02-28 | |
| Fluorochem | 206072-5g |
3-(3-bromophenyl)-2'-fluoropropiophenone |
898760-48-0 | 97% | 5g |
£2025.00 | 2022-02-28 | |
| TRC | B099355-250mg |
3-(3-Bromophenyl)-2'-fluoropropiophenone |
898760-48-0 | 250mg |
$ 440.00 | 2022-06-07 | ||
| TRC | B099355-500mg |
3-(3-Bromophenyl)-2'-fluoropropiophenone |
898760-48-0 | 500mg |
$ 735.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658936-1g |
3-(3-Bromophenyl)-1-(2-fluorophenyl)propan-1-one |
898760-48-0 | 98% | 1g |
¥3922.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658936-5g |
3-(3-Bromophenyl)-1-(2-fluorophenyl)propan-1-one |
898760-48-0 | 98% | 5g |
¥16571.00 | 2024-04-26 |
3-(3-Bromophenyl)-2'-fluoropropiophenone Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
Additional information on 3-(3-Bromophenyl)-2'-fluoropropiophenone
3-(3-Bromophenyl)-2'-fluoropropiophenone: A Comprehensive Overview
3-(3-Bromophenyl)-2'-fluoropropiophenone, identified by the CAS Registry Number CAS No. 898760-48-0, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science.
The molecular structure of 3-(3-Bromophenyl)-2'-fluoropropiophenone comprises a propiophenone skeleton with specific substituents that confer distinct chemical properties. The presence of a bromine atom at the meta position of one phenyl ring and a fluorine atom at the ortho position of another introduces electronic effects that influence its reactivity and stability.
In recent studies, researchers have explored the potential of this compound as a building block for synthesizing bioactive molecules. For instance, its role in constructing heterocyclic frameworks has been highlighted in several publications, suggesting its utility in medicinal chemistry.
The synthesis of CAS No. 898760-48-0 typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent halogenation processes. These methods have been optimized to achieve high yields and purity, ensuring its suitability for advanced research applications.
In terms of physical properties, this compound exhibits a melting point of approximately 155°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectral data, including UV-vis and NMR, have been well-characterized, providing valuable insights into its electronic structure.
3-(3-Bromophenyl)-2'-fluoropropiophenone has shown promise in various applications, particularly in the development of fluorescent sensors and as an intermediate in natural product synthesis.
A recent study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a lead molecule for designing anti-inflammatory agents due to its ability to modulate specific cellular pathways.
In conclusion, the compound with CAS No. 898760-48-0 represents a valuable addition to the arsenal of tools available for chemical research and development.
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